Cas no 134418-28-3 (Dehydroandrographolide)
Dehydroandrographolide can be extracted from Andrographis paniculata Conclusion: dehydroandrographolide can reduce oxidative stress in LPS induced acute lung injury by inactivating iNOS, and has anti infection activity
Dehydroandrographolide structure
Dehydroandrographolide Properties
Names and Identifiers
-
- Dehydroandrographolide
- ANDROGRAPHOLIDE, DEHYDRO-
- 14-Deoxy-11-dehydroandrographolide
- Dehydroandrographoline
- 14-(P)
- DEOXY-11,12-DIDEHYDROANDROGRAPHOLIDE
- Dehydroanddrographolide
- (3E)-3-[2-[(1S,4aS,5R,6R,8aS)-Decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-1-naphthalenyl]ethylidene]-2(3H)-furanone
- 2(3H)-Furanone, 3-[2-[(1S,4aS,5R,6R,8aS)-decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-1-naphthalenyl]ethylidene]-, (3E)-
- ANDROGRAPHOLIDE, DEHYDRO(RG)
- Dehydrographkide
- 6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-1-naphthalenyl]ethylidene]-,(3E)
- ANDROGRAPHOLIDE,DEHYDRO
- (1R-(1a,2a,4aa,5β(E),8aβ))-3-[2-(Decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-1-naphthalenyl)ethylidene)-2(3H)-furanone
- 2(3H)-Furanone, 3-(2-((1S,4aS,5R,6R,8aS)-decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-1-naphthalenyl)ethylidene)-, (3E)-
- (3E)-3-[2-[(1S,4aS,5R,6R,8aS)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethylidene]furan-2-one
- DTXSID301314463
- HY-N0676
- s3807
- 010E4IV714
- AS-57688
- (E)-3-(2-((1S,4aS,5R,6R,8aS)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylenedecahydronaphthalen-1-yl)ethylidene)furan-2(3H)-one
- CCG-267836
- CS-3654
- 14,15-Anhydroandrographolide, (1S)-
- UNII-010E4IV714
- AKOS030526088
- 134418-28-3
- 3-[2-[6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-decalin-1-yl]ethylidene]furan-2-one
- +Expand
-
- MFCD03093712
- YIIRVUDGRKEWBV-GJVBFGQCSA-N
- 1S/C20H28O4/c1-13-4-7-16-19(2,10-8-17(22)20(16,3)12-21)15(13)6-5-14-9-11-24-18(14)23/h5,9,11,15-17,21-22H,1,4,6-8,10,12H2,2-3H3/b14-5+/t15-,16-,17+,19-,20-/m0/s1
- C[C@@]([C@H]1C/C=C(C=CO2)/C2=O)(CC[C@H]3O)[C@@](CCC1=C)([H])[C@]3(C)CO
Computed Properties
- 332.198759g/mol
- 0
- 3.4
- 2
- 4
- 3
- 332.198759g/mol
- 332.198759g/mol
- 66.8Ų
- 24
- 605
- 0
- 5
- 0
- 1
- 0
- 1
- 332.4
Experimental Properties
- 3.00110
- 86.99000
- 1.567
- 519.621°C at 760 mmHg
- N/A℃
- 0.0±3.0 mmHg at 25°C
- 177.6±22.2 °C
- White powder
- Sensitive to light
- 1.2±0.1 g/cm3
Dehydroandrographolide Price
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Dehydroandrographolide Related Literature
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Bo Yang,Rui Wang,Zhenfeng Dong,Jing Wu,Minxuan Kuang,Gaoling Jin,Huiling Ma,Yang Wang,Qingying Zhang,Xiuqin Zhang RSC Adv., 2020,10, 42890-42896
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Xiaobo Mao,Chenxuan Wang,Xiaojing Ma,Min Zhang,Lei Liu,Lan Zhang,Lin Niu,Qindao Zeng,Yanlian Yang,Chen Wang Nanoscale, 2011,3, 1592-1599
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Atanu Bag J. Mater. Chem. C, 2019,7, 13367-13383
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Jinxia Liang,Jie Zhang,Jinfang Liang,Lijun Zhai,Haonan Wu,Xiaoyan Niu,Tuoping Hu CrystEngComm, 2019,21, 5767-5778
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Heng-Pan Yang,Sen Qin,Ying-Na Yue,Li Liu,Huan Wang,Jia-Xing Lu Catal. Sci. Technol., 2016,6, 6490-6494
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Samuel Habib,Florent Larnaud,Emmanuel Pfund,Teresa Mena Barragán,Thierry Lequeux,Carmen Ortiz Mellet,Peter G. Goekjian,David Gueyrard Org. Biomol. Chem., 2014,12, 690-699
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Wen-Qi Chen,Yan-Jun Hu,Feng-Lei Jiang Chem. Commun., 2022,58, 2492-2495
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Tomoya Mashiko,Yuta Nakazato,Yuta Katsumura,Akihiko Kasamatsu,Shinya Adachi,Shogo Kamo,Akinobu Matsuzawa,Kazuyuki Sugita Org. Biomol. Chem., 2021,19, 5127-5132
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Joshua E. Bostwick,Curt J. Zanelotti,Deyang Yu,Nicholas F. Pietra,Teague A. Williams,Louis A. Madsen J. Mater. Chem. C, 2022,10, 947-957
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